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Abstract

Cedramber (Methyl Cedryl Ether) is a widely utilized synthetic fragrance ingredient prized for
its characteristic woody and ambergris-like aroma. This technical guide provides a
comprehensive overview of the current publicly available knowledge regarding its thermal
stability and degradation profile. While specific experimental data from thermogravimetric
analysis (TGA) or differential scanning calorimetry (DSC) are not readily available in the public
domain, this document synthesizes information from safety data sheets (SDS), product
technical documents, and the general chemistry of ether compounds to infer its thermal
behavior. This guide also presents a standardized experimental protocol for TGA as a
framework for future studies to precisely characterize Cedramber's thermal properties.

Introduction to Cedramber

Cedramber, a sesquiterpene ether, is valued in the fragrance industry for its fixative properties
and its dry, woody, and amber scent.[1] Chemically, it is the methyl ether derivative of cedrol, a
primary constituent of cedarwood oil.[1] Its stability and substantivity make it a key component
in a wide array of consumer products, including fine fragrances, soaps, detergents, and
candles.[1][2] Understanding its thermal stability is crucial for ensuring product quality,
predicting shelf-life under various storage conditions, and ensuring safety during manufacturing
and use, especially in applications involving heat.
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Physicochemical Properties

A summary of Cedramber's key physical and chemical properties, compiled from various

safety and technical data sheets, is presented in Table 1. These properties provide a baseline

for understanding its behavior and stability.

Table 1: Physicochemical Properties of Cedramber

Property

Value

Reference(s)

Chemical Name

(1S,2R,5S,7R,8R)-8-Methoxy-
2,6,6,8-
tetramethyltricyclo[5.3.1.0%,5]un

decane

[1]

Cedryl methyl ether, Methyl

Synonyms Cedryl Ether iz
CAS Number 67874-81-1 [1]
Molecular Formula C16H280 [1]
Molecular Weight 236.4 g/mol [1]
Appearance Colorless to pale yellowish 3]
liquid
Boiling Point 268 °C [3]
Flash Point > 100 °C (closed cup) [3]

Vapor Pressure

0.013 mm/Hg @ 25 °C

[3]

Water Solubility

1.436 mg/L @ 25 °C

(practically insoluble)

[3]

Log P (octanol/water)

5.35-6.0

[3]4]

Thermal Stability Profile

Based on available safety data, Cedramber is considered thermally stable under normal

conditions of use and storage.[3][5][6] Manufacturers recommend storing it in a cool, dry place
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away from direct heat and light to maintain its quality over its shelf life, which is typically cited
as 12 to 24 months.[2][3]

Conditions to Avoid:

e High Temperatures: Exposure to excessive heat should be avoided as it can potentially lead
to degradation.[3]

e Ignition Sources: As a combustible liquid with a flash point above 100°C, it should be kept
away from open flames, sparks, and other potential sources of ignition.

Despite these general statements, specific quantitative data on the thermal stability of
Cedramber is not available in peer-reviewed literature or public technical documents.
Techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry
(DSC) are required to determine key parameters like the onset of decomposition temperature
and endothermic/exothermic transitions. Table 2 summarizes the current status of publicly
available thermal analysis data.

Table 2: Thermal Analysis Data for Cedramber

Parameter Value Reference(s)
Onset of Decomposition (TGA)  Data not publicly available N/A
Peak Decomposition ) )
Data not publicly available N/A
Temperature (TGA)
Glass Transition Temperature ) )
Data not publicly available N/A
(DSC)
Melting/Crystallization Points Not applicable (liquid at room N/A
(DSC) temp.)

Degradation Profile

Information on the specific degradation pathways of Cedramber under thermal stress is
limited. However, general principles of ether pyrolysis suggest that at elevated temperatures,
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the molecule would likely undergo homolytic cleavage of its C-O and C-C bonds. This would
result in the formation of a complex mixture of smaller, more volatile organic compounds.

Hazardous Decomposition Products: Under fire conditions, the primary hazardous
decomposition products of Cedramber are cited as carbon monoxide (CO) and carbon dioxide
(CO2).[5] The pyrolysis of ethers, in general, can also produce alkanes, alkenes, and other
carbonyl compounds.[3]

Oxidative Degradation: Like many fragrance ingredients, Cedramber may be susceptible to
oxidative degradation, which can be accelerated by heat and light. This can lead to the loss of
its characteristic odor and the formation of off-notes. The ether linkage is generally stable, but
the hydrocarbon backbone may be susceptible to oxidation.

Proposed Experimental Protocol:
Thermogravimetric Analysis (TGA)

To address the gap in public knowledge, the following is a detailed, standardized protocol for
conducting a thermogravimetric analysis of Cedramber.

Objective: To determine the thermal stability and decomposition profile of liquid Cedramber by
measuring its mass change as a function of temperature in a controlled atmosphere.

Apparatus:

Thermogravimetric Analyzer (TGA) with a high-precision balance and furnace.

Sample pans (e.g., platinum, alumina, or ceramic).

Gas flow controller for nitrogen and air.

Data acquisition and analysis software.
Procedure:

 Instrument Calibration: Calibrate the TGA for mass and temperature according to the
manufacturer's specifications.
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o Sample Preparation: Place a small, accurately weighed sample of Cedramber (typically 5-10
mg) into a clean, tared TGA sample pan.

o Atmosphere: Purge the TGA furnace with a high-purity inert gas (e.g., Nitrogen at a flow rate
of 20-50 mL/min) to prevent oxidative degradation during the initial heating phase. For
studying oxidative stability, a similar experiment would be run under an air or oxygen
atmosphere.

e Temperature Program:

o Equilibrate the sample at a starting temperature of 30 °C for 5 minutes.

o Ramp the temperature from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

o Data Collection: Continuously record the sample mass and temperature throughout the
experiment.

e Data Analysis:

[¢]

Plot the percentage of initial mass versus temperature to obtain the TGA thermogram.

o Calculate the first derivative of the TGA curve (DTG curve) to identify the temperatures of
the maximum rates of mass loss.

o Determine the onset temperature of decomposition (T_onset), typically defined by the
intersection of the baseline tangent with the tangent of the decomposition step.

o Quantify the percentage of mass loss at different temperature intervals and the final
residual mass at 600 °C.

Visualizing Experimental Workflow

The following diagram illustrates the logical flow of the proposed TGA experiment for analyzing
Cedramber.
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Caption: Workflow for Thermogravimetric Analysis of Cedramber.
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Conclusion and Future Outlook

Cedramber is a thermally stable fragrance ingredient under standard handling and storage
conditions. While its degradation at high temperatures, particularly under combustion, is
expected to yield carbon oxides, a detailed, quantitative profile of its thermal stability is
conspicuously absent from public literature. The lack of experimental TGA and DSC data
represents a significant knowledge gap. The experimental protocol outlined in this guide
provides a clear pathway for researchers to generate this crucial data, which would be
invaluable for formulators, chemical safety assessors, and the broader scientific community.
Such studies would enable a more precise definition of Cedramber's thermal limits, a deeper
understanding of its degradation pathways, and further enhancement of its safe use across all
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1593874?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

